Cas no 105826-30-0 (Phenyl 3-fluoro-4-methylbenzoate)
105826-30-0 structure
Product Name:Phenyl 3-fluoro-4-methylbenzoate
CAS No:105826-30-0
MF:C14H11FO2
MW:230.234347581863
CID:1165965
PubChem ID:71333859
Update Time:2025-04-20
Phenyl 3-fluoro-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Phenyl 3-fluoro-4-methylbenzoate
- 105826-30-0
- DTXSID30762048
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- Inchi： 1S/C14H11FO2/c1-10-7-8-11(9-13(10)15)14(16)17-12-5-3-2-4-6-12/h2-9H,1H3
- InChI Key： RRIPANAMRRWHLM-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)OC2C=CC=CC=2)C=CC=1C
Computed Properties
- Exact Mass: 230.07430775g/mol
- Monoisotopic Mass: 230.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.35330
Phenyl 3-fluoro-4-methylbenzoate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
105826-30-0 (Phenyl 3-fluoro-4-methylbenzoate) Related Products
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